1-(1-Adamantyl)-3-[1-(phenylmethyl)-4-pyrazolyl]urea

• Molecular Formula: C21H26N4O
• Molecular Weight: 350.5 g/mol
• IUPAC Name: 1-(1-adamantyl)-3-(1-benzylpyrazol-4-yl)urea
• InChI: InChI=1S/C21H26N4O/c26-20(24-21-9-16-6-17(10-21)8-18(7-16)11-21)23-19-12-22-25(14-19)13-15-4-2-1-3-5-15/h1-5,12,14,16-18H,6-11,13H2,(H2,23,24,26)
• InChI Key: OIOPLWGPWFSWNX-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NC4=CN(N=C4)CC5=CC=CC=C5

Description

1-(1-Adamantyl)-3-[1-(phenylmethyl)-4-pyrazolyl]urea, also known as APU, is a novel compound that has been extensively studied for its potential in various scientific research applications. APU is a urea derivative that has a unique chemical structure, which makes it a promising candidate for drug development and research purposes.

Scientific Research Applications

Synthesis and Properties

• A series of 1,3-disubstituted ureas with 1,3,5-trisubstituted pyrazole and (adamantan-1-yl)methyl fragments, including compounds similar to 1-(1-Adamantyl)-3-[1-(phenylmethyl)-4-pyrazolyl]urea, were synthesized. These compounds showed inhibitory activity against human soluble epoxide hydrolase (sEH) with promising solubility in water (D’yachenko et al., 2019).

Antiviral Activity

• New adamantane derivatives, including pyrazoles like this compound, have been synthesized and studied for their activity against smallpox vaccine virus. Some derivatives exhibited high anti-smallpox activity (Moiseev et al., 2012).

Anti-Tuberculosis Activity

• A study on the design and synthesis of 1-adamantyl-3-heteroaryl ureas, including compounds related to this compound, revealed their potential in treating tuberculosis. These compounds were found to be active against Mycobacteria and showed promise in inhibiting the membrane transporter MmpL3 (North et al., 2013).

Anti-Inflammatory and Analgesic Effects

• The study of 1,3-disubstituted ureas, including compounds structurally similar to this compound, found that they possess anti-inflammatory and analgesic effects. These compounds serve as inhibitors of soluble epoxide hydrolase, an enzyme associated with various inflammatory diseases (Liu et al., 2013).

Photophysical Studies

• Adamantaneurea derivatives, including structures related to this compound, have been studied for their photophysical properties. These studies can provide insights into their potential applications in the field of material sciences (Blažek et al., 2012).

Molecular Mechanism of Anti-Angiogenic Compounds

• This compound and similar compounds have been explored for their anti-angiogenic properties. These studies contribute to understanding the molecular mechanisms of such compounds and their potential therapeutic applications (Morretta et al., 2021).